Cas no 682319-80-8 (1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)-)

• Product Name: 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)-
• CAS No: 682319-80-8
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 4142227
• PubChem ID: 12094329
• Update Time: 2025-06-09

1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)-
• 1,3-Dimethyl-5-(methylthio)-1H-pyrazolo[4,3-e][1,2,4]triazine
• 682319-80-8

• Inchi： 1S/C7H9N5S/c1-4-5-6(12(2)11-4)9-10-7(8-5)13-3/h1-3H3
• InChI Key： JQTMQKJAYCCYOJ-UHFFFAOYSA-N
• SMILES： N1=C2N(C)N=C(C)C2=NC(SC)=N1

Computed Properties

• Exact Mass: 195.05786648Da
• Monoisotopic Mass: 195.05786648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)-

Latest Research Briefing on 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)- (CAS: 682319-80-8) in Chemical Biomedicine

Recent advancements in the field of chemical biomedicine have highlighted the significance of heterocyclic compounds, particularly 1H-Pyrazolo[4,3-e][1,2,4]triazine derivatives, as promising candidates for therapeutic applications. Among these, the compound with CAS number 682319-80-8, specifically 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)-, has garnered attention due to its unique structural properties and potential biological activities. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, its synthesis, mechanisms of action, and potential applications in drug development.

The synthesis of 1H-Pyrazolo[4,3-e][1,2,4]triazine derivatives, including 1,3-dimethyl-5-(methylthio)-, has been a subject of extensive research. Recent studies have optimized synthetic pathways to improve yield and purity, employing advanced techniques such as microwave-assisted synthesis and catalytic methods. These innovations have facilitated the production of high-quality compounds for further pharmacological evaluation. The structural elucidation of 682319-80-8 has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring the accuracy of its chemical characterization.

Pharmacological investigations into 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)- have revealed its potential as a modulator of key biological pathways. In vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory and proliferative processes. For instance, recent findings suggest that this compound exhibits significant activity against protein kinases, which are critical targets in cancer therapy. Moreover, its unique sulfur-containing moiety may contribute to enhanced bioavailability and metabolic stability, making it a viable candidate for further drug development.

In addition to its kinase inhibitory properties, 682319-80-8 has shown promise in the realm of antimicrobial research. Preliminary studies indicate that this compound possesses broad-spectrum activity against resistant bacterial strains, possibly due to its ability to disrupt bacterial cell wall synthesis. These findings are particularly relevant in the context of rising antibiotic resistance, highlighting the need for novel therapeutic agents. Further research is underway to explore its efficacy in combination therapies and its potential to overcome existing resistance mechanisms.

The therapeutic potential of 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)- extends beyond oncology and infectious diseases. Recent studies have explored its application in neurological disorders, where it has shown neuroprotective effects in preclinical models. Its ability to cross the blood-brain barrier and modulate neurotransmitter systems positions it as a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess its safety profile.

Despite the promising results, challenges remain in the development of 682319-80-8 as a therapeutic agent. Issues such as solubility, toxicity, and formulation stability need to be addressed to advance this compound to clinical trials. Researchers are actively investigating prodrug strategies and nanoformulations to overcome these limitations. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into practical applications.

In conclusion, 1H-Pyrazolo[4,3-e][1,2,4]triazine, 1,3-dimethyl-5-(methylthio)- (CAS: 682319-80-8) represents a versatile and promising compound in the field of chemical biomedicine. Its diverse biological activities and potential applications in multiple therapeutic areas underscore the importance of continued research. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and evaluating its clinical potential. This compound exemplifies the innovative approaches being pursued to address unmet medical needs and advance the frontiers of drug discovery.